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Compound of Interest

1-Cyclopropylpropan-1-amine
Compound Name:
hydrochloride

Cat. No.: B3323944

An in-depth guide for researchers, scientists, and drug development professionals on the
application of 1-Cyclopropylpropan-1-amine HCI as a pivotal pharmaceutical intermediate.

Introduction: The Strategic Importance of the
Cyclopropylamine Moiety

In the landscape of modern medicinal chemistry, the cyclopropylamine scaffold is a privileged
structural motif, conferring unique and desirable properties to active pharmaceutical ingredients
(APIs).[1] Its incorporation into a molecule can significantly influence potency, selectivity,
metabolic stability, and pharmacokinetic profiles. The strained three-membered ring introduces
a degree of conformational rigidity and can modulate the pKa of the adjacent amine, impacting
receptor binding and cellular permeability.[1] 1-Cyclopropylpropan-1-amine, as its stable
hydrochloride salt, represents a versatile and readily available building block for introducing this
valuable functionality. This guide provides a comprehensive overview of its properties,
applications, and detailed protocols for its effective use in pharmaceutical synthesis.

Physicochemical and Safety Profile

1-Cyclopropylpropan-1-amine HCI is typically supplied as a solid, which enhances its stability
and ease of handling compared to the free base. The hydrochloride salt form improves
solubility in various solvent systems, a critical factor for consistent reaction kinetics.[2]
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Property Value Reference
Chemical Name ;'y‘;f;'c‘;ﬁ’;zye'pmpa”'l'am‘”e 3]
CAS Number 677743-70-3 [3]
Molecular Formula CeH14CIN [3]
Molecular Weight 135.63 g/mol [3]
Appearance White to off-white solid/powder  [2]

Soluble in water and polar
Solubility organic solvents like methanol

and ethanol.

Safety Overview: As with all amine hydrochlorides, appropriate safety measures are
paramount. The compound is classified as harmful if swallowed or inhaled and causes skin and
serious eye irritation.[3] Standard personal protective equipment (PPE), including safety
glasses, lab coat, and chemical-resistant gloves, must be worn.[4][5] All manipulations should
be conducted in a well-ventilated laboratory fume hood.[4][5]

Application in Pharmaceutical Synthesis: A Versatile
Nucleophile

The primary amine group of 1-Cyclopropylpropan-1-amine is a potent nucleophile, making it an
ideal reactant for a wide array of chemical transformations central to API synthesis. Its utility is
demonstrated in the formation of amides, sulfonamides, secondary amines (via reductive
amination), and in the construction of heterocyclic ring systems. These linkages are
fundamental to the structure of countless drug molecules.

The cyclopropyl group is a key component in numerous therapeutic agents, including antivirals
(e.g., Nevirapine, where cyclopropylamine is a raw material) and fourth-generation
fluoroquinolone antibiotics (e.g., Moxifloxacin).[6] While 1-Cyclopropylpropan-1-amine HCl is a
specific variant, its reactivity principles are broadly applicable and enable the synthesis of novel
analogs and new chemical entities. For instance, it is a key building block for creating
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substituted pyrazinones, which can be used to prepare ROR gamma modulators, a class of
drugs with potential applications in autoimmune diseases.[7]

lllustrative Synthetic Pathway: Amide Bond Formation

A frequent and critical reaction in drug development is the coupling of an amine with a

carboxylic acid to form a stable amide bond. This reaction is the cornerstone of synthesizing a
vast number of pharmaceuticals.

Starting Materials

G»Cyclopropylpropan-l-amine HCD (Carboxylic Acid (R-COOH)) (Coupling Agent (e.g., HATU, EDC)) (Base (e.g., DIPEA)) Workflow for Amide Coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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